Cas no 2680751-38-4 (tert-butyl N-5-bromo-2-(propan-2-yloxy)phenylcarbamate)

Tert-butyl N-5-bromo-2-(propan-2-yloxy)phenylcarbamate is a specialized carbamate derivative used as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key structural features include a tert-butyl carbamate group and a brominated isopropoxy phenyl moiety, which enhance its utility in selective functionalization reactions. The bromine substituent offers a reactive site for further cross-coupling or substitution reactions, while the tert-butyl group provides steric protection for sensitive functional groups. This compound is valued for its stability under standard conditions and its compatibility with a range of synthetic transformations, making it a versatile building block in complex molecule synthesis. Proper handling and storage under inert conditions are recommended to maintain its integrity.

tert-butyl N-5-bromo-2-(propan-2-yloxy)phenylcarbamate structure

2680751-38-4 structure

Product Name:tert-butyl N-5-bromo-2-(propan-2-yloxy)phenylcarbamate

CAS No:2680751-38-4

MF:C₁₄H₂₀BrNO₃

MW:330.217503547668

CID:5622646

PubChem ID:165926229

Update Time:2025-10-29

tert-butyl N-5-bromo-2-(propan-2-yloxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

- 2680751-38-4
- tert-butyl N-[5-bromo-2-(propan-2-yloxy)phenyl]carbamate
- EN300-28295550
- tert-butyl N-5-bromo-2-(propan-2-yloxy)phenylcarbamate
- Inchi： 1S/C14H20BrNO3/c1-9(2)18-12-7-6-10(15)8-11(12)16-13(17)19-14(3,4)5/h6-9H,1-5H3,(H,16,17)
- InChI Key： VZMWZSQUTUFMGZ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)OC(C)C

Computed Properties

Exact Mass: 329.06266g/mol
Monoisotopic Mass: 329.06266g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 302
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 47.6Å²

tert-butyl N-5-bromo-2-(propan-2-yloxy)phenylcarbamate Pricemore >>

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Enamine	EN300-28295550-0.05g	tert-butyl N-[5-bromo-2-(propan-2-yloxy)phenyl]carbamate	2680751-38-4	95.0%	0.05g	$563.0	2025-03-19
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Enamine	EN300-28295550-0.25g	tert-butyl N-[5-bromo-2-(propan-2-yloxy)phenyl]carbamate	2680751-38-4	95.0%	0.25g	$617.0	2025-03-19
Enamine	EN300-28295550-0.5g	tert-butyl N-[5-bromo-2-(propan-2-yloxy)phenyl]carbamate	2680751-38-4	95.0%	0.5g	$645.0	2025-03-19
Enamine	EN300-28295550-1.0g	tert-butyl N-[5-bromo-2-(propan-2-yloxy)phenyl]carbamate	2680751-38-4	95.0%	1.0g	$671.0	2025-03-19
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Enamine	EN300-28295550-5.0g	tert-butyl N-[5-bromo-2-(propan-2-yloxy)phenyl]carbamate	2680751-38-4	95.0%	5.0g	$1945.0	2025-03-19
Enamine	EN300-28295550-10.0g	tert-butyl N-[5-bromo-2-(propan-2-yloxy)phenyl]carbamate	2680751-38-4	95.0%	10.0g	$2884.0	2025-03-19
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